Cas no 1116-15-0 (L-Aspartic acid, N-(1-oxooctadecyl)-)

• Product Name: L-Aspartic acid, N-(1-oxooctadecyl)-
• CAS No: 1116-15-0
• MF: C₂₂H₄₁NO₅
• MW: 399.564647436142
• CID: 97265
• PubChem ID: 15546269
• Update Time: 2025-04-19

L-Aspartic acid, N-(1-oxooctadecyl)- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, N-(1-oxooctadecyl)-
• (2S)-2-(octadecanoylamino)butanedioic acid
• DTXSID20573943
• SCHEMBL1713210
• N-Octadecanoyl-L-aspartic acid
• 1116-15-0
• n-stearoyl aspartic acid
• DTXCID40524715

• Inchi： 1S/C22H41NO5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(24)23-19(22(27)28)18-21(25)26/h19H,2-18H2,1H3,(H,23,24)(H,25,26)(H,27,28)/t19-/m0/s1
• InChI Key： XWECHXDFKBPXQY-IBGZPJMESA-N
• SMILES： O=C(CCCCCCCCCCCCCCCCC)N[C@H](C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 399.29863
• Monoisotopic Mass: 399.29847341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 20
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.7